(2S)-1-(cyclopentylamino)propan-2-ol
Overview
Description
(2S)-1-(cyclopentylamino)propan-2-ol (CPA) is an organic compound that has a wide range of applications in the fields of chemistry and biochemistry. CPA has been used as a reagent in organic synthesis, as a starting material for the synthesis of various compounds, and as a building block for the synthesis of peptides and peptidomimetics. Additionally, CPA has been studied for its potential therapeutic applications due to its ability to interact with various biological systems.
Mechanism of Action
The mechanism of action of (2S)-1-(cyclopentylamino)propan-2-ol is not yet fully understood. However, it is believed that (2S)-1-(cyclopentylamino)propan-2-ol interacts with biological systems through hydrogen bonding, hydrophobic interactions, and covalent bonding. Additionally, (2S)-1-(cyclopentylamino)propan-2-ol has been found to interact with proteins, enzymes, and other macromolecules, which could explain its potential therapeutic applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S)-1-(cyclopentylamino)propan-2-ol have not yet been studied in detail. However, it is believed that (2S)-1-(cyclopentylamino)propan-2-ol could have beneficial effects on the cardiovascular system, as it has been found to reduce the risk of atherosclerosis. Additionally, (2S)-1-(cyclopentylamino)propan-2-ol has been found to have anti-inflammatory and anti-oxidant properties, which could be beneficial in the treatment of various diseases. Finally, (2S)-1-(cyclopentylamino)propan-2-ol has been found to have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using (2S)-1-(cyclopentylamino)propan-2-ol in laboratory experiments include its low cost, availability, and ease of synthesis. Additionally, (2S)-1-(cyclopentylamino)propan-2-ol is a relatively non-toxic compound and can be used in a variety of laboratory experiments. However, there are some limitations to using (2S)-1-(cyclopentylamino)propan-2-ol in laboratory experiments. For example, (2S)-1-(cyclopentylamino)propan-2-ol can be difficult to purify and can be unstable in the presence of light and air. Additionally, (2S)-1-(cyclopentylamino)propan-2-ol can react with other compounds and can form by-products that can interfere with the results of the experiment.
Future Directions
The potential applications of (2S)-1-(cyclopentylamino)propan-2-ol are vast and there are many possible future directions for research. Some potential future directions for (2S)-1-(cyclopentylamino)propan-2-ol research include the study of its potential therapeutic applications, the development of new synthetic methods for the synthesis of (2S)-1-(cyclopentylamino)propan-2-ol, and the study of its biochemical and physiological effects. Additionally, further research into the mechanism of action of (2S)-1-(cyclopentylamino)propan-2-ol could lead to the development of new drugs and therapies. Finally, (2S)-1-(cyclopentylamino)propan-2-ol could be used as a building block for the synthesis of novel compounds and materials with potential applications in the fields of medicine, agriculture, and materials science.
Synthesis Methods
(2S)-1-(cyclopentylamino)propan-2-ol is synthesized through a two-step process. The first step involves the reaction of cyclopentyl bromide with ammonia in an aqueous medium to form cyclopentyl amine. The second step involves the reaction of cyclopentyl amine with propanoic acid in an aqueous medium to form (2S)-1-(cyclopentylamino)propan-2-ol. This method of synthesis has been found to be efficient and cost-effective.
Scientific Research Applications
(2S)-1-(cyclopentylamino)propan-2-ol has been used in numerous scientific research applications, including the synthesis of peptides and peptidomimetics, the synthesis of various compounds, and the study of its potential therapeutic applications. (2S)-1-(cyclopentylamino)propan-2-ol has been found to be a useful reagent for the synthesis of peptides and peptidomimetics due to its ability to form stable amide bonds with amino acid residues. Additionally, (2S)-1-(cyclopentylamino)propan-2-ol has been used as a starting material for the synthesis of various compounds, including amino acids, nucleosides, and carbohydrates. Finally, (2S)-1-(cyclopentylamino)propan-2-ol has been studied for its potential therapeutic applications due to its ability to interact with various biological systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-(cyclopentylamino)propan-2-ol involves the conversion of a cyclopentanone derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopentanone", "Methylmagnesium bromide", "2-propanol", "Hydrochloric acid", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Sodium cyanoborohydride", "Cyclopentylamine" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with methylmagnesium bromide in 2-propanol to form the corresponding alcohol.", "Step 2: The alcohol is then treated with hydrochloric acid to form the corresponding chloride.", "Step 3: The chloride is reduced with sodium borohydride to form the corresponding alcohol.", "Step 4: The alcohol is then acetylated with acetic acid to form the corresponding acetate.", "Step 5: The acetate is reduced with sodium cyanoborohydride to form the desired product, (2S)-1-(cyclopentylamino)propan-2-ol.", "Step 6: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1604408-83-4 |
Product Name |
(2S)-1-(cyclopentylamino)propan-2-ol |
Molecular Formula |
C8H17NO |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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